![molecular formula C15H11BrN2OS B473036 4-bromo-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide CAS No. 313254-09-0](/img/structure/B473036.png)
4-bromo-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-bromo-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide” is a chemical compound. It has a molecular formula of C8H8BrNO . This compound is a derivative of benzothiazole, which is a bicyclic compound with fused benzene and thiazole rings .
Chemical Reactions Analysis
Benzothiazole derivatives, including “4-bromo-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide”, can participate in various chemical reactions. For instance, they can undergo condensation with aldehydes in DMF, efficiently providing 2-substituted benzothiazoles . They can also participate in visible light mediated synthesis from 2-aminothiophenol and aldehydes .
Physical And Chemical Properties Analysis
The physical and chemical properties of “4-bromo-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide” include a molecular weight of 214.06 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 1 . Its exact mass is 212.97893 g/mol .
Scientific Research Applications
Synthetic Methods and Characterization
A study conducted by Hossaini et al. (2017) explored the one-pot, multicomponent synthesis of new derivatives closely related to 4-bromo-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide, characterizing them through various spectroscopic methods. This research underscores the compound's role in facilitating the development of novel chemical entities with potential applications in drug discovery and material science Hossaini, R. Heydari, M. Maghsoodlou, C. Graiff, 2017.
Another relevant study by Saeed (2009) detailed the microwave-promoted synthesis of N-(4-methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides, highlighting a more efficient and cleaner method compared to traditional thermal heating. This finding is significant for the synthesis of similar compounds, demonstrating advancements in synthetic chemistry techniques A. Saeed, 2009.
Biological Activity and Applications
Research on derivatives of 1,3-benzothiazol-2-yl benzamides, as described by Rana et al. (2008), evaluated their pharmacological properties, including anticonvulsant and neurotoxicity profiles. Though not directly on 4-bromo-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide, this study indicates the therapeutic potential of its structural analogs A. Rana, N. Siddiqui, S. Khan, Syed Ehtaishamul Haque, M. A. Bhat, 2008.
In another context, Bhagat et al. (2012) synthesized and investigated the antimicrobial activity of 3-substituted 5-bromo-7-methyl-1,2,4-triazolo-[3,4-b]-benzothiazoles, derivatives akin to the compound of interest. Their findings contribute to the understanding of how such compounds could be leveraged for antimicrobial purposes, highlighting a potential application in combating microbial resistance T. Bhagat, S. Deshmukh, S. V. Kuberkar, 2012.
The design and synthesis of N-(4-{[4-(1H-Benzoimidazol-2-yl)-arylamino]-methyl}-phenyl)-benzamide derivatives as described by Xu et al. (2006) provide insights into the compound's potential as a small molecule heparanase inhibitor. This application is noteworthy in the context of cancer therapy, where heparanase plays a critical role in tumor metastasis and angiogenesis Yong-Jiang Xu, Hua-Quan Miao, Weitao Pan, Elizabeth C Navarro, James R Tonra, Stan Mitelman, M Margarita Camara, Dhanvanthri S Deevi, Alexander S Kiselyov, Paul Kussie, Wai C Wong, Hu Liu, 2006.
Future Directions
The future directions for “4-bromo-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide” could involve further exploration of its synthesis methods, chemical reactions, and potential biological activities. Given the versatile biological properties of benzotriazole derivatives , this compound may also have potential applications in pharmaceutical chemistry.
properties
IUPAC Name |
4-bromo-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11BrN2OS/c1-9-3-2-4-12-13(9)17-15(20-12)18-14(19)10-5-7-11(16)8-6-10/h2-8H,1H3,(H,17,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDBAIKKRBLXFDY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC=C(C=C3)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11BrN2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.